3-fluoro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H15FN4O2S2/c1-11-5-7-14(8-6-11)20-15(24)10-26-18-23-22-17(27-18)21-16(25)12-3-2-4-13(19)9-12/h2-9H,10H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key: KNKTUJPGWXEILG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H15FN4O2S2
• Molecular Weight: 402.5 g/mol

Description

3-fluoro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H15FN4O2S2 and its molecular weight is 402.46. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Compounds containing thiadiazole moieties, similar to the one , have been investigated for their biological activities. For instance, derivatives containing thiadiazole and benzamide structures have shown promising antimicrobial and anticancer activities. Research by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules, including thiadiazole derivatives, revealing moderate antimicrobial activity against various microorganisms and potential antilipase and antiurease activities (Başoğlu et al., 2013). Desai et al. (2013) synthesized novel fluorine-containing derivatives with antimicrobial potency, highlighting the role of fluorine and thiadiazole in enhancing antimicrobial effects (Desai et al., 2013).

Protein-Tyrosine Phosphatase 1B Inhibition

The compound's structure suggests potential for research in enzyme inhibition. For example, Navarrete-Vázquez et al. (2012) investigated ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetate derivatives as inhibitors of protein-tyrosine phosphatase 1B (PTP-1B), a target for diabetes and obesity treatment. These derivatives showed significant inhibitory activity, indicating the potential of thiadiazole derivatives in enzyme inhibition research (Navarrete-Vázquez et al., 2012).

Sensor Development for Metal Ions

Compounds with thiadiazole units have been used in developing sensors for detecting metal ions. Song et al. (2006) described a thioamide derivative of 8-hydroxyquinoline-benzothiazole for Hg2+-selective detection, showcasing the potential of such structures in sensor development for environmental and analytical applications (Song et al., 2006).